Cas no 1248676-97-2 (4-Bromo-2-ethyl-2H-1,2,3-triazole)

• Product Name: 4-Bromo-2-ethyl-2H-1,2,3-triazole
• CAS No: 1248676-97-2
• MF: C₄H₆BrN₃
• MW: 176.014539241791
• MDL: MFCD30497439
• CID: 4580936
• PubChem ID: 83679668
• Update Time: 2025-05-22

4-Bromo-2-ethyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-ethyl-2H-1,2,3-triazole
• 4-bromo-2-ethyltriazole
• SY203544
• EN300-220621
• 1248676-97-2
• G64643
• SCHEMBL23153984
• DB-167222
• 4-bromo-2-ethyl-1,2,3-triazole
• MFCD30497439
• 4-Bromo-2-ethyl-2H-1,2,3-triazole

• MDL： MFCD30497439
• Inchi： 1S/C4H6BrN3/c1-2-8-6-3-4(5)7-8/h3H,2H2,1H3
• InChI Key： PUVQVJPJOFGBFT-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC)N=1

Computed Properties

• Exact Mass: 174.97451 g/mol
• Monoisotopic Mass: 174.97451 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7
• Molecular Weight: 176.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-2-ethyl-2H-1,2,3-triazole

4-Bromo-2-ethyl-2H-1,2,3-triazole: A Comprehensive Overview

4-Bromo-2-ethyl-2H-1,2,3-triazole (CAS No. 1248676-97-2) is a versatile heterocyclic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of triazoles, which are five-membered aromatic rings containing three nitrogen atoms. The presence of a bromine atom at the 4-position and an ethyl group at the 2-position imparts unique electronic and structural properties to this molecule, making it a valuable building block in various chemical transformations.

The synthesis of 4-bromo-2-ethyl-2H-1,2,3-triazole is typically achieved through a combination of nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of this compound from readily available starting materials such as 1H-1,2,3-triazole derivatives and alkyl bromides.

One of the most notable applications of 4-bromo-2-ethyl-2H-1,2,3-triazole is in click chemistry. This compound serves as an excellent substrate for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions due to its ability to undergo rapid and selective coupling with azides. This property has been exploited in the development of advanced materials such as stimuli-responsive polymers and cross-linked networks with tunable mechanical properties.

In the pharmaceutical industry, 4-bromo-2-ethyl-2H-1,2,3-triazole has been utilized as a scaffold for drug design. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for modulating bioavailability and target specificity. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug discovery programs.

The electronic properties of 4-bromo-2-ethyl-2H-1,2,3-triazole also make it a promising candidate for optoelectronic applications. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to absorb visible light and emit fluorescence has been leveraged to develop novel materials with enhanced efficiency and stability under operational conditions.

From a sustainability perspective, 4-bromo-2 ethyl 1 2 3 triazole has been studied as a potential precursor for biodegradable polymers. Its incorporation into polymer backbones has shown promise in reducing environmental impact while maintaining desirable mechanical properties. This aligns with the growing demand for eco-friendly materials across various industries.

In conclusion, 4-bromo 1 2 3 triazole, with its unique chemical structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its applications span multiple disciplines, from materials science to pharmacology, underscoring its importance as a versatile building block in modern chemistry.